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Compound of Interest

Compound Name: 4-Methoxy-2-methylbenzyl alcohol

Cat. No.: B1302212

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known physical characteristics of 4-Methoxy-2-
methylbenzyl alcohol (CAS Number: 52289-55-1). Due to the limited availability of
experimentally determined physical data for this specific isomer, this document also furnishes
detailed, standardized experimental protocols for the determination of key physical properties
including melting point, boiling point, density, and solubility. These methodologies are intended
to equip researchers with the necessary procedures to characterize this compound in a
laboratory setting. A generalized workflow for the physical characterization of a chemical
compound is also presented.

Introduction

4-Methoxy-2-methylbenzyl alcohol is an aromatic alcohol with potential applications in
organic synthesis and as an intermediate in the development of pharmaceutical compounds.
Accurate knowledge of its physical properties is fundamental for its handling, reaction
optimization, and formulation. This guide collates the available data and provides robust
protocols for its experimental determination.

Available Physical and Chemical Properties
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The following table summarizes the currently available physical and chemical data for 4-
Methoxy-2-methylbenzyl alcohol. It is important to note the absence of experimentally
verified data for several key physical parameters in publicly accessible databases.

Property Value Source
CAS Number 52289-55-1 Santa Cruz Biotechnology[1]
Molecular Formula CoH1202 Santa Cruz Biotechnology[1]

Santa Cruz Biotechnology[1],

Molecular Weight 152.19 g/mol , 152.193 g/mol o
CymitQuimical2]

Physical Form 0]] CymitQuimical[2]

Purity >95% CymitQuimical[2]

HIGOQWJOANGLIL- o
InChl Key CymitQuimica[2]
UHFFFAOYSA-N

Storage 2-8°C Refrigerator Pharmaffiliates[3]
Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available

Experimental Protocols for Physical
Characterization

Given the lack of specific reported values for several key physical properties of 4-Methoxy-2-
methylbenzyl alcohol, the following standard protocols are provided for their experimental
determination.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
atmospheric pressure.
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Apparatus:

Thiele tube or melting point apparatus with boiling point determination functionality

Thermometer

Capillary tubes (sealed at one end)

Small test tube (fusion tube)

Heating source (Bunsen burner or heating mantle)

Liquid paraffin or silicone oil

Procedure:

Fill the small test tube with 2-3 mL of 4-Methoxy-2-methylbenzyl alcohol.

Place a capillary tube, with its sealed end uppermost, into the test tube containing the
sample.

Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

Place the assembly in a Thiele tube filled with a heating bath liquid (e.g., paraffin oil) or in a
suitable melting point apparatus.

Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will be
expelled.

Note the temperature at which a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Determination of Density (Gravimetric Method)
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Density is the mass of a substance per unit volume.
Apparatus:

e Pycnometer (specific gravity bottle) of a known volume

e Analytical balance

o Water bath with temperature control

Procedure:

e Thoroughly clean and dry the pychometer.

o Determine and record the mass of the empty pycnometer.

« Fill the pycnometer with 4-Methoxy-2-methylbenzyl alcohol, ensuring no air bubbles are
present.

e Place the filled pycnometer in a constant temperature water bath (e.g., 25°C) until it reaches
thermal equilibrium.

o Carefully dry the outside of the pycnometer and record its mass.
 Empty and clean the pycnometer, then fill it with distilled water and repeat steps 4 and 5.

o Calculate the density using the following formula: Density of sample = (Mass of sample /
Mass of water) * Density of water at the experimental temperature

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Apparatus:
o Test tubes

e \ortex mixer

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1302212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Graduated pipettes
e Analytical balance
Procedure for Qualitative Solubility:

e Place a small, measured amount (e.g., 10 mg) of 4-Methoxy-2-methylbenzyl alcohol into a
series of test tubes.

e Add 1 mL of various solvents (e.g., water, ethanol, acetone, diethyl ether, toluene) to each
test tube.

o Agitate the mixtures vigorously using a vortex mixer for a set period (e.g., 1 minute).

 Visually inspect for the dissolution of the sample. Classify as soluble, partially soluble, or
insoluble.

Procedure for Quantitative Solubility:

e Prepare a saturated solution of 4-Methoxy-2-methylbenzyl alcohol in a chosen solvent at a
specific temperature by adding an excess of the compound to the solvent and stirring until
equilibrium is reached.

e Allow any undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant.

o Evaporate the solvent from the withdrawn sample and weigh the remaining residue.
o Calculate the solubility in terms of g/L or mol/L.

Workflow for Physical Characterization

The following diagram illustrates a general workflow for the physical characterization of a
chemical compound like 4-Methoxy-2-methylbenzyl alcohol.
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Caption: Workflow for the physical characterization of a chemical compound.

Conclusion

While some fundamental identifiers for 4-Methoxy-2-methylbenzyl alcohol are established, a
comprehensive profile of its physical characteristics requires further experimental investigation.
The protocols detailed in this guide provide a standardized framework for researchers to
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determine the boiling point, density, and solubility of this compound, thereby facilitating its
effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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